Cas no 1306605-01-5 (tert-butyl N-[4,4-dimethyl-2-(piperidin-4-yl)pentyl]carbamate)

• Product Name: tert-butyl N-[4,4-dimethyl-2-(piperidin-4-yl)pentyl]carbamate
• CAS No: 1306605-01-5
• MF: C₁₇H₃₄N₂O₂
• MW: 298.464065074921
• CID: 5149026
• Update Time: 2025-05-23

tert-butyl N-[4,4-dimethyl-2-(piperidin-4-yl)pentyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[4,4-dimethyl-2-(piperidin-4-yl)pentyl]carbamate
• Tert-butyl (4,4-dimethyl-2-(piperidin-4-yl)pentyl)carbamate
• tert-butylN-[4,4-dimethyl-2-(piperidin-4-yl)pentyl]carbamate
• Carbamic acid, N-[4,4-dimethyl-2-(4-piperidinyl)pentyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C17H34N2O2/c1-16(2,3)11-14(13-7-9-18-10-8-13)12-19-15(20)21-17(4,5)6/h13-14,18H,7-12H2,1-6H3,(H,19,20)
• InChI Key： TYUNMNHXFHRCAL-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NCC(CC(C)(C)C)C1CCNCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 323
• XLogP3: 3.6
• Topological Polar Surface Area: 50.4

Additional information on tert-butyl N-[4,4-dimethyl-2-(piperidin-4-yl)pentyl]carbamate

Research Brief on tert-butyl N-[4,4-dimethyl-2-(piperidin-4-yl)pentyl]carbamate (CAS: 1306605-01-5)

The compound tert-butyl N-[4,4-dimethyl-2-(piperidin-4-yl)pentyl]carbamate (CAS: 1306605-01-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperidine core and carbamate functionality, is being explored for its potential applications in drug discovery, particularly as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its role in the development of novel therapeutics targeting central nervous system (CNS) disorders, infectious diseases, and cancer.

One of the key areas of interest is the compound's utility as a building block in the synthesis of protease inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of tert-butyl N-[4,4-dimethyl-2-(piperidin-4-yl)pentyl]carbamate exhibit potent inhibitory activity against viral proteases, including those associated with SARS-CoV-2 and HIV. The study utilized molecular docking and kinetic assays to elucidate the binding mechanisms, revealing that the piperidine moiety plays a critical role in stabilizing the inhibitor-enzyme complex.

In addition to its antiviral potential, this compound has shown promise in oncology research. A recent preclinical study investigated its incorporation into small-molecule inhibitors targeting protein-protein interactions (PPIs) involved in cancer cell proliferation. The results, published in Bioorganic & Medicinal Chemistry Letters, indicated that the tert-butyl carbamate group enhances the metabolic stability of the inhibitors, thereby improving their pharmacokinetic profiles. This finding underscores the compound's value in optimizing drug candidates for clinical development.

Further research has explored the synthetic pathways for tert-butyl N-[4,4-dimethyl-2-(piperidin-4-yl)pentyl]carbamate, with a focus on scalable and cost-effective methods. A 2024 paper in Organic Process Research & Development detailed a novel catalytic asymmetric synthesis route that achieves high enantiomeric purity (>99% ee) while reducing the reliance on hazardous reagents. This advancement is particularly relevant for industrial-scale production, addressing one of the key challenges in the commercialization of piperidine-based pharmaceuticals.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from tert-butyl N-[4,4-dimethyl-2-(piperidin-4-yl)pentyl]carbamate. Issues such as off-target effects and formulation stability are currently being addressed through structure-activity relationship (SAR) studies and advanced drug delivery systems. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the progression of these molecules into clinical trials.

In conclusion, tert-butyl N-[4,4-dimethyl-2-(piperidin-4-yl)pentyl]carbamate (CAS: 1306605-01-5) represents a valuable scaffold in modern drug discovery. Its versatility, combined with recent methodological advancements, positions it as a key player in the development of next-generation therapeutics. Ongoing research will likely uncover additional applications, further solidifying its importance in the chemical biology and pharmaceutical landscape.